Cas no 1803897-50-8 (5-Bromo-4-chloromethyl-1H-benzimidazole)

5-Bromo-4-chloromethyl-1H-benzimidazole is a halogenated benzimidazole derivative with significant utility in organic synthesis and pharmaceutical research. The presence of both bromo and chloromethyl functional groups enhances its reactivity, making it a versatile intermediate for further derivatization. Its benzimidazole core is a key structural motif in bioactive compounds, particularly in the development of antiviral, anticancer, and antimicrobial agents. The chloromethyl group allows for facile nucleophilic substitution, while the bromo substituent enables cross-coupling reactions, expanding its synthetic applications. This compound is valued for its stability under standard handling conditions and its compatibility with a range of reaction conditions, making it a useful building block in medicinal chemistry and material science.

5-Bromo-4-chloromethyl-1H-benzimidazole structure

1803897-50-8 structure

Product Name:5-Bromo-4-chloromethyl-1H-benzimidazole

CAS No:1803897-50-8

MF:C₈H₆BrClN₂

MW:245.503639698029

CID:4825903

Update Time:2025-05-23

5-Bromo-4-chloromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-4-chloromethyl-1H-benzimidazole
- Inchi： 1S/C8H6BrClN2/c9-6-1-2-7-8(5(6)3-10)12-4-11-7/h1-2,4H,3H2,(H,11,12)
- InChI Key： QUQYIZRHNFVHCZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1CCl)N=CN2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 167
XLogP3: 2.6
Topological Polar Surface Area: 28.7

5-Bromo-4-chloromethyl-1H-benzimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061001945-250mg	5-Bromo-4-chloromethyl-1H-benzimidazole	1803897-50-8	98%	250mg	$732.44	2022-04-02
Alichem	A061001945-500mg	5-Bromo-4-chloromethyl-1H-benzimidazole	1803897-50-8	98%	500mg	$1,023.59	2022-04-02
Alichem	A061001945-1g	5-Bromo-4-chloromethyl-1H-benzimidazole	1803897-50-8	98%	1g	$1,992.35	2022-04-02

5-Bromo-4-chloromethyl-1H-benzimidazole Related Literature

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Additional information on 5-Bromo-4-chloromethyl-1H-benzimidazole

Comprehensive Overview of 5-Bromo-4-chloromethyl-1H-benzimidazole (CAS No. 1803897-50-8)

5-Bromo-4-chloromethyl-1H-benzimidazole (CAS No. 1803897-50-8) is a high-value heterocyclic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique benzimidazole core structure, combined with bromo and chloromethyl functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries increasingly seek this compound due to its role in designing kinase inhibitors, antiviral agents, and fluorescence probes.

In recent years, the demand for 5-Bromo-4-chloromethyl-1H-benzimidazole has surged alongside advancements in targeted drug discovery and green chemistry. A trending topic in scientific forums revolves around its potential applications in cancer therapeutics, particularly as a building block for PARP inhibitors and EGFR modulators. Google Scholar and PubMed data reveal growing interest in queries like "benzimidazole derivatives in drug design" and "halogenated heterocycles synthesis", highlighting its relevance.

The compound’s CAS No. 1803897-50-8 is frequently cross-referenced in patents related to small-molecule libraries and high-throughput screening. Its chloromethyl group offers excellent reactivity for N-alkylation and cross-coupling reactions, while the bromo substituent facilitates Suzuki-Miyaura couplings—a hot topic in AI-assisted retrosynthesis discussions. Notably, platforms like Reaxys and SciFinder rank it among top searched benzimidazole precursors for medicinal chemistry projects.

From an industrial perspective, 5-Bromo-4-chloromethyl-1H-benzimidazole aligns with the sustainable synthesis trend. Laboratories now prioritize atom-efficient protocols to minimize waste, a focus reflected in search terms like "green synthesis of halogenated benzimidazoles". Its stability under microwave-assisted conditions further enhances its appeal for automated parallel synthesis—a technique gaining traction in AI-driven drug discovery pipelines.

Quality control of CAS No. 1803897-50-8 involves rigorous HPLC purity analysis and NMR characterization, topics frequently queried by quality assurance specialists. The compound’s crystalline form and solubility profiles are also critical for formulation scientists, as evidenced by rising searches for "benzimidazole solubility enhancers" in lipid-based delivery systems.

In material science, 5-Bromo-4-chloromethyl-1H-benzimidazole contributes to organic semiconductors and metal-organic frameworks (MOFs). Its electron-withdrawing properties are exploited in designing non-linear optical materials—a niche with growing patent filings. Semantic search analytics show clustering around terms like "halogenated MOF linkers" and "benzimidazole-based phosphors", underscoring interdisciplinary utility.

Regulatory compliance for 1803897-50-8 adheres to REACH and GMP guidelines, with safety data sheets emphasizing proper laboratory handling. While not classified as hazardous under standard protocols, researchers often search for "benzimidazole stability under inert atmosphere"—a testament to meticulous operational standards in modern labs.

Future prospects for this compound include bioconjugation applications and proteolysis-targeting chimera (PROTAC) development, areas dominating recent ACS symposiums. Its structural modularity positions it as a key player in fragment-based drug design, answering frequent queries about "scaffold hopping in medicinal chemistry". As AI-powered molecular docking evolves, demand for such privileged structures will likely accelerate.